[3-(5-Nitrofuran-2-yl)-1-phenyl-1H-pyrazol-4-yl]methanol

• CAS RN: 61621-36-1
• Molecular Formula: C14H11N3O4
• Molecular Weight: 285.25 g/mol
• IUPAC Name: [3-(5-nitrofuran-2-yl)-1-phenylpyrazol-4-yl]methanol
• InChI: InChI=1S/C14H11N3O4/c18-9-10-8-16(11-4-2-1-3-5-11)15-14(10)12-6-7-13(21-12)17(19)20/h1-8,18H,9H2
• InChI Key: HCSWWOOUMCRHKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=C(O3)[N+](=O)[O-])CO

Description

[3-(5-Nitrofuran-2-yl)-1-phenyl-1H-pyrazol-4-yl]methanol is a useful research compound. Its molecular formula is C14H11N3O4 and its molecular weight is 285.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To obtain the starting material, stir 1.2 ml of a 70% solution of sodium dihydro-bis-(2-methoxyethoxy)aluminate together with 0.6 g of 3-(5-nitro-2-furyl)-1-phenylpyrazole-4-carboxylic acid and 15 ml of dioxane at 70° C for 1.5 hours. Then add thereto 0.16 ml of 15% caustic soda and 0.5 ml of water at room temperature before filtering the thus-prepared product while warm. Extract the filtered precipitate with dioxane, concentrate the combined dioxane solutions and crystallize from ethanol to obtain 4-hydroxymethyl-3-(5-nitro-2-furyl)-1-phenylpyrazole [m.p. 148° to 149° C].

Synthesis routes and methods II

Procedure details